Cas no 21847-98-3 (4-methyl-1-(4-methylphenyl)pentan-1-one)

• Product Name: 4-methyl-1-(4-methylphenyl)pentan-1-one
• CAS No: 21847-98-3
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 2836089
• PubChem ID: 13813545
• Update Time: 2025-04-21

4-methyl-1-(4-methylphenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-(4-methylphenyl)pentan-1-one
• SCHEMBL4938426
• 21847-98-3
• DTXCID50501092
• DTXSID50550308
• 4-methyl-1-(4-methylphenyl)pentan-1-one

• Inchi： 1S/C13H18O/c1-10(2)4-9-13(14)12-7-5-11(3)6-8-12/h5-8,10H,4,9H2,1-3H3
• InChI Key： PPEFLCWGGLBAGA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CCC(C)C

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones